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Compound of Interest

Compound Name: (S)-1-Benzylpyrrolidin-3-ol

Cat. No.: B008672

L  Get Quote

Essential Safety and Handling Guide for (S)-1-

Benzylpyrrolidin-3-ol

This guide provides crucial safety, handling, and disposal information for (S)-1-

Benzylpyrrolidin-3-ol, tailored for researchers, scientists, and professionals in drug

development. Adherence to these protocols is essential for ensuring laboratory safety and

regulatory compliance.

Chemical and Physical Properties

(S)-1-Benzylpyrrolidin-3-ol is a liquid chemical compound with the following properties:

Property

Value

Molecular Formula

C11H1sNO

Molecular Weight 177.24 g/mol [1][2]

Appearance Clear light yellow to pale brown liquid[3]
Density 1.07 g/mL at 25 °C[1][3]

Boiling Point 115 °C at 0.8 mmHg[1][3]

Flash Point 113 °C (235.4 °F) - closed cup[1]

Storage Temperature

2-8°C[1][3]
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Hazard Identification and Personal Protective
Equipment (PPE)

(S)-1-Benzylpyrrolidin-3-ol is classified as a hazardous substance. It is harmful if swallowed,
inhaled, or in contact with skin.[4] It causes skin and serious eye irritation and may lead to
respiratory irritation or an allergic skin reaction.[3][4][5][6][7] The signal word for this chemical is
"Warning".[2][3][4] The GHS pictogram is GHSO07 (Harmful/Irritant).[3][4]

Proper personal protective equipment is mandatory to minimize exposure and ensure safety.

.. ) Specifications and Best
PPE Category Minimum Requirement Practi
ractices

Use of a face shield is
o recommended if there is a
) Safety glasses with side
Eye and Face Protection ) splash hazard. Ensure eye
shields or goggles.[1][2][8] )
protection meets EN166 (EU)

or ANSI zZ87.1 (US) standards.

Select gloves (e.g., nitrile,

neoprene) based on

breakthrough time and

] ] permeation rate. Wear a flame-
) ] Chemical-resistant gloves and o )
Skin and Body Protection retardant, antistatic protective
a lab coat.[1][2][5][8] o )

clothing if handling large

quantities.[9] Ensure gloves

are inspected before use and

replaced if damaged.

If ventilation is inadequate or if
aerosols/vapors are
generated, a NIOSH/MSHA or
European Standard EN 149
approved respirator is
required.[7][9]

Use in a well-ventilated area or

Respiratory Protection under a chemical fume hood.

(2118l

Operational and Handling Protocols
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Handling:

» Always handle (S)-1-Benzylpyrrolidin-3-ol in a well-ventilated area, preferably within a
chemical fume hood.[2][7][8]

» Avoid direct contact with skin and eyes by wearing the appropriate PPE.[5]
e Prevent the generation of vapors and mists.[5][9]

e Wash hands thoroughly with soap and water after handling.[2][10]

e Do not eat, drink, or smoke in the work area.[9][10]

» Contaminated work clothing should not be allowed out of the workplace and must be
decontaminated before reuse.[2][5][10]

Storage:

Store in a cool, dry, and well-ventilated location.[2][10]

Keep the container tightly sealed to prevent leakage.[2][9][10]

The recommended storage temperature is between 2-8°C.[1][3]

Store in a locked area to prevent unauthorized access.[2][5][9]

Emergency Procedures and First Aid
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Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, making sure to lift the upper
Eye Contact and lower eyelids.[2][5] Remove contact lenses

if it is safe to do so0.[2][5] If eye irritation persists,

seek immediate medical attention.[2][5][7]

Immediately remove all contaminated clothing.
i [5] Wash the affected skin area with plenty of
Skin Contact o
soap and water.[2][5] If skin irritation or a rash

develops, get medical advice.[2][6]

Move the individual to an area with fresh air and

ensure they are in a position that is comfortable

Inhalation )
for breathing.[2][5][7] If the person feels unwell,
seek medical assistance.[2]
Do NOT induce vomiting.[5][9] Rinse the mouth
) thoroughly with water.[9][10] If the person is
Ingestion

conscious, have them drink plenty of water.[7]

[10] Seek immediate medical attention.[10]

Spill and Disposal Plan

Spill Response:

Evacuate: Clear the area of all personnel.[5][8]
o Ventilate: Ensure the area is well-ventilated.[8]

» Contain: Use an inert absorbent material like sand, earth, or vermiculite to contain the spill.

[5]18]

o Collect: Carefully collect the absorbed material and place it into a suitable, clearly labeled,
and sealed container for hazardous waste disposal.[5][8]

o Decontaminate: Clean the spill area thoroughly. Wash and decontaminate all protective
equipment before storing or reusing it.[5]
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Disposal:
¢ (S)-1-Benzylpyrrolidin-3-ol and its container must be disposed of as hazardous waste.[10]
» Disposal should be carried out by a licensed professional waste disposal service.

e Do not allow the chemical to enter drains, sewers, or waterways, as it may be harmful to
aquatic life.[6][10]

 All disposal activities must comply with local, state, and federal regulations.[2][5][10]

Workflow for Handling (S)-1-Benzylpyrrolidin-3-ol
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Caption: Workflow for the safe handling of (S)-1-Benzylpyrrolidin-3-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Benzylpyrrolidin-3-ol]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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